6-Acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N3O3S/c1-11(22)21-8-7-13-14(10-21)25-18(16(13)17(19)24)20-15(23)9-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H2,19,24)(H,20,23)
• InChI Key: VCGUYYMHXBKXDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

6-Acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.
BenchChem offers high-quality 6-Acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oncology

Pyridopyrimidine derivatives have been studied for their antitumor activity . . The pyridopyrimidine moiety is present in drugs that have shown promise in the development of new therapies for various cancers.

Rheumatology

. The anti-inflammatory properties of these compounds make them suitable candidates for the treatment and management of chronic inflammatory disorders.

Cardiovascular Therapeutics

. They can play a role in the management of heart conditions by improving cardiac muscle contraction and reducing the risk of heart failure.

Analgesic and Anti-inflammatory Applications

. This makes it a potential ingredient in the development of new pain relief medications.

Antimicrobial Activity

. Their ability to inhibit the growth of bacteria and other microorganisms positions them as potential candidates for new antibiotic drugs.

Mechanism of Action

Target of Action

Compounds with a similar thiadiazole ring structure have been widely studied in medicinal chemistry and are known to interact strongly with biological targets .

Mode of Action

The mesoionic character of the thiadiazole ring allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets . This interaction can lead to a broad spectrum of biological activities.

Biochemical Pathways

Thiadiazole derivatives have been shown to exert a broad spectrum of biological activities, suggesting that they may impact multiple biochemical pathways .

Pharmacokinetics

Due to the mesoionic nature of thiadiazoles, they are able to cross cellular membranes, suggesting good absorption and distribution . The metabolism and excretion of this specific compound would need further investigation.

Result of Action

Thiadiazole derivatives have been shown to exert a broad spectrum of biological activities, suggesting that they may have diverse molecular and cellular effects .